Cas no 1806848-40-7 (5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl chloride)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl chloride
• CAS No: 1806848-40-7
• MF: C₈H₅ClF₂N₂O₂S
• MW: 266.652306318283
• CID: 4878609
• Update Time: 2025-10-31

5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O2S/c1-4-2-5(3-12)8(16(9,14)15)13-6(4)7(10)11/h2,7H,1H3
• InChI Key： PANZXUCHWFNJOO-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C=C(C)C(C(F)F)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 1.9
• Topological Polar Surface Area: 79.2

Additional information on 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl chloride

5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl Chloride: A Comprehensive Overview

The compound 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl Chloride (CAS No. 1806848-40-7) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple functional groups, including a cyano group, a difluoromethyl group, and a sulfonyl chloride moiety. These functional groups confer the compound with versatile reactivity and make it an attractive candidate for various chemical transformations.

The pyridine ring serves as the central framework of this molecule, providing stability and electronic properties that are essential for its reactivity. The cyano group at the 5-position introduces electron-withdrawing effects, which can enhance the electrophilicity of the sulfonyl chloride group. The difluoromethyl group at the 2-position adds steric and electronic complexity to the molecule, potentially influencing its solubility and reactivity in different chemical environments. The sulfonyl chloride group at the 6-position is highly reactive and is commonly used in organic synthesis to form sulfonamides or other sulfonate derivatives.

Recent studies have highlighted the potential of 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl Chloride in drug discovery. Researchers have explored its ability to act as a bioisostere or a scaffold for designing novel therapeutic agents. For instance, the compound has been investigated for its potential to modulate enzyme activity or interact with specific biological targets, such as receptors or ion channels. These studies underscore the importance of understanding the molecular interactions and pharmacokinetic properties of this compound in preclinical settings.

In the agrochemical industry, this compound has shown promise as a precursor for herbicides or fungicides. Its unique structure allows for selective bioactivity against certain plant pathogens or weeds without adversely affecting crop plants. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

From a synthetic chemistry perspective, 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl Chloride serves as an excellent building block for constructing complex molecules. Its reactivity enables straightforward substitutions or additions, making it a valuable intermediate in multi-step synthesis workflows. For example, researchers have utilized this compound to prepare sulfonamides with tailored physicochemical properties, which are essential for various industrial applications.

One of the most intriguing aspects of this compound is its versatility in different chemical environments. The interplay between its functional groups allows for selective reactivity under varying conditions. For instance, the sulfonyl chloride group can undergo nucleophilic substitution under basic conditions or act as an electrophile in Friedel-Crafts-type reactions under acidic conditions. This duality makes it a powerful tool in organic synthesis.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties and reactivity patterns of 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl Chloride. Advanced quantum mechanical calculations have provided insights into its frontier molecular orbitals and activation energies for key transformations. These findings are paving the way for more efficient and selective synthetic strategies involving this compound.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-methylpyridine-6-sulfonyl Chloride (CAS No. 1806848-40-7) is a multifaceted organic compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and therapeutic innovations.